Cas no 73332-79-3 (Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro-)
73332-79-3 structure
Product Name:Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro-
CAS No:73332-79-3
MF:C6H7N3O3
MW:169.138080835342
CID:570159
PubChem ID:468934
Update Time:2025-04-19
Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro-
- 2-methyl-5-nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazole
- 2-Methyl-5-nitro-2,3-dihydro-imidazo[2,1-b]oxazole
- Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro
- AKOS006329559
- CHEMBL155403
- Imidazo(2,1-b)oxazole, 2,3-dihydro-2-methyl-5-nitro-
- 73332-79-3
- Imidazo[2,1-b]oxazole, 2,3-dihydro-2-methyl-5-nitro-
- 2-methyl-5-nitro-2,3-dihydroimidazo[2,1-b]oxazole
- DTXSID10994062
-
- Inchi: 1S/C6H7N3O3/c1-4-3-8-5(9(10)11)2-7-6(8)12-4/h2,4H,3H2,1H3
- InChI Key: WXPYBUNRDDNOHK-UHFFFAOYSA-N
- SMILES: O1C2=NC=C([N+](=O)[O-])N2CC1C
Computed Properties
- Exact Mass: 169.04900
- Monoisotopic Mass: 169.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 72.9Ų
Experimental Properties
- PSA: 72.87000
- LogP: 1.09540
Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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